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Abstract

Iretol, with the CAS number 487-71-8, is a naturally occurring phenolic compound identified as
2-methoxy-1,3,5-benzenetriol and also known as 2-methoxyphloroglucinol.[1] Itis a
degradation product of a glucoside found in Iris Jorentina and serves as an intermediate in the
synthesis of various natural isoflavones.[2] While specific quantitative biological data for Iretol
is limited in publicly available literature, its structural similarity to other phloroglucinol
derivatives suggests potential antioxidant and anti-inflammatory properties. This technical
guide provides a comprehensive overview of the available information on Iretol, including its
chemical and physical properties. Due to the absence of specific experimental data for Iretol,
this guide also presents data on structurally related compounds to infer its potential biological
activities and mechanisms of action, focusing on the NF-kB and MAPK signaling pathways.
Furthermore, generalized experimental protocols for the synthesis, purification, and biological
evaluation of similar phenolic compounds are provided to guide future research.

Chemical and Physical Properties

Iretol is a substituted benzenetriol with a methoxy group. Its chemical structure and basic
properties are summarized below.
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Property Value Reference(s)
CAS Number 487-71-8 [3]
Molecular Formula C7HsOa4 [3]
Molecular Weight 156.14 g/mol [3]
IUPAC Name 2-methoxybenzene-1,3,5-triol
Synonyms 2-methoxyphloroglucinol, Iretol  [1]
Appearance Solid (predicted)

Boiling Point 323.1 °C at 760 mmHg [1]
Flash Point 149.2 °C [1]
Density 1.436 g/cm3 [1]
Solubility Soluble in DMSO

Potential Biological Activities and Quantitative Data
(from Structurally Related Compounds)

Direct quantitative data on the biological activity of Iretol (CAS 487-71-8) is not readily
available in the reviewed literature. However, based on the activities of structurally similar
phloroglucinol derivatives, Iretol is anticipated to possess anti-inflammatory and antioxidant
properties. The following table summarizes the inhibitory activities of some phloroglucinol-
based compounds against key inflammatory mediators.
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Compound Target Assay ICs0 (UM) Reference(s)
Diacylphlorogluci iNOS inhibition
o iINOS 19.0 [4][5]
nol derivative assay
Diacylphlorogluci NF-kB inhibition
o NF-kB 34.0 [4][5]
nol derivative assay
Alkylated
] ] iNOS inhibition
acylphloroglucino  INOS 19.5 [41[5]
L assay
| derivative
Alkylated o
] NF-kB inhibition
acylphloroglucino  NF-«kB 37.5 [41[5]
o assay
| derivative

These data suggest that compounds with a phloroglucinol core structure can effectively inhibit
key inflammatory pathways. It is plausible that Iretol, as a methoxy derivative of phloroglucinol,
may exhibit similar activities.

Proposed Signaling Pathways

Based on the demonstrated activity of related phloroglucinol compounds, the anti-inflammatory
effects of Iretol are likely mediated through the inhibition of the NF-kB and MAPK signaling
pathways. These pathways are central to the inflammatory response, and their inhibition leads
to a reduction in the production of pro-inflammatory mediators.

NF-kB Signaling Pathway

The NF-kB pathway is a critical regulator of inflammatory gene expression. Its activation is
triggered by various stimuli, leading to the transcription of pro-inflammatory cytokines and
enzymes like INOS and COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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